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Introduction
Sybraloy is a high-copper, spherical particle dental amalgam alloy.[1][2] As a high-copper

amalgam, it is designed to produce a restoration with high strength, low creep, and minimal

dimensional change, contributing to its longevity and marginal integrity.[1][3] This document

provides detailed application notes and protocols for the use of Sybraloy in simulated dental

restorations for research and development purposes. The protocols are based on established

standards from the International Organization for Standardization (ISO) and the American

Dental Association (ADA), as well as methodologies described in peer-reviewed dental

materials literature.

Composition and Properties
Sybraloy is primarily composed of silver, tin, and copper.[4] High-copper dental amalgams like

Sybraloy were developed to improve upon the performance of traditional low-copper

amalgams by minimizing the formation of the corrosion-prone gamma-2 (γ2) phase (Sn7-8Hg).

[3]
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Quantitative Data Summary
The following tables summarize the key physical and mechanical properties of high-copper

dental amalgams, with specific values for Sybraloy where available. It is important to note that

properties can vary based on manipulation techniques and testing conditions.

Table 1: Mechanical Properties of High-Copper Dental Amalgams

Property Sybraloy
Typical High-
Copper Amalgam
Values

Test Standard

Compressive Strength

(1 hr)
Not explicitly stated > 100 MPa ISO 24234[5]

Compressive Strength

(24 hr)
High[1] > 350 MPa ISO 24234[5]

Diametral Tensile

Strength

Similar to other high-

copper amalgams[1]
40 - 60 MPa -

Static Creep (%) Low[1][2] < 1.0%
ADA Specification No.

1[6][7]

Dimensional Change

(%)
Minimal[1] -0.1 to +0.15 ISO 24234[5]

Table 2: Wear and Microleakage Properties of High-Copper Dental Amalgams

Property Sybraloy
Typical High-
Copper Amalgam
Values

Test Method

Wear Resistance Not explicitly stated High
In vitro wear

simulation[8][9]

Microleakage Not explicitly stated
Variable, generally low

after initial sealing

Dye Penetration[10]

[11][12]
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Experimental Protocols
The following are detailed protocols for key experiments to evaluate the performance of

Sybraloy in simulated dental restorations.

Compressive Strength Testing
Objective: To determine the compressive strength of set Sybraloy amalgam at 1 hour and 24

hours after trituration, in accordance with ISO 24234.[5][13][14]

Materials and Equipment:

Sybraloy capsules

Dental amalgamator

Cylindrical stainless steel mold (4 mm diameter x 8 mm height)

Mechanical condenser

Universal testing machine

Micrometer

Incubator at 37°C

Procedure:

Specimen Preparation:

1. Triturate the Sybraloy capsule according to the manufacturer's instructions.

2. Immediately condense the mixed amalgam into the cylindrical mold in increments,

applying consistent pressure with the mechanical condenser.

3. Overfill the mold slightly and then remove the excess to ensure a flat surface.

4. Carefully eject the cylindrical specimen from the mold.
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5. Prepare a minimum of five specimens for each time point (1 hour and 24 hours).

Specimen Storage:

1. For 1-hour compressive strength, store the specimens at 37°C for 60 ± 2 minutes from the

end of trituration.[14]

2. For 24-hour compressive strength, store the specimens at 37°C for 24 ± 1 hours from the

end of trituration.[13]

Testing:

1. Measure the diameter and length of each specimen to the nearest 0.01 mm using a

micrometer.

2. Place the specimen in the universal testing machine with the flat ends between the

compression plates.

3. Apply a compressive load at a crosshead speed of 0.5 ± 0.1 mm/min until fracture.[13]

4. Record the maximum load (in Newtons) at which fracture occurs.

Calculation:

Calculate the compressive strength (σ) in Megapascals (MPa) using the formula: σ = 4F /

(πd²) where F is the maximum load in Newtons and d is the diameter of the specimen in

millimeters.

Static Creep Testing
Objective: To determine the static creep of Sybraloy, which is the time-dependent plastic

deformation under a constant load, following the principles of ADA Specification No. 1.[7][15]

[16][17]

Materials and Equipment:

Sybraloy capsules
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Dental amalgamator

Cylindrical stainless steel mold (4 mm diameter x 8 mm height)

Mechanical condenser

Creep testing apparatus with a constant compressive stress of 36 MPa[15]

Displacement transducer

Incubator at 37°C

Procedure:

Specimen Preparation: Prepare cylindrical specimens as described in the compressive

strength protocol.

Specimen Storage: Store the specimens at 37°C for 7 days.

Testing:

1. Measure the initial length of the specimen.

2. Place the specimen in the creep testing apparatus and maintain at 37°C.

3. Apply a constant compressive stress of 36 MPa.

4. Record the change in length of the specimen between 1 and 4 hours after load

application.[15]

Calculation:

Calculate the percentage of creep as the change in length divided by the original length,

multiplied by 100.

In Vitro Wear Resistance Testing
Objective: To evaluate the two-body wear resistance of Sybraloy against an antagonist

material, simulating masticatory forces.[8][9][18][19][20]
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Materials and Equipment:

Sybraloy capsules

Dental amalgamator

Custom molds for specimen fabrication (e.g., rectangular blocks)

Two-body wear simulator

Antagonist material (e.g., steatite or enamel cusps)

Artificial saliva

3D optical profilometer

Procedure:

Specimen Preparation:

1. Prepare standardized flat specimens of Sybraloy by condensing the mixed amalgam into

the custom molds.

2. Allow the specimens to set completely (e.g., for 24 hours at 37°C).

3. Polish the surface of the specimens to a standardized finish.

Wear Simulation:

1. Mount the Sybraloy specimen and the antagonist in the wear simulator.

2. Immerse the samples in artificial saliva maintained at 37°C.

3. Apply a cyclic load (e.g., 50 N) at a specific frequency (e.g., 1 Hz) for a predetermined

number of cycles (e.g., 100,000 cycles) to simulate clinical wear over time.

Analysis:

1. After the wear simulation, clean the specimens.
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2. Use a 3D optical profilometer to scan the surface of the Sybraloy specimen and measure

the volume loss (in mm³) in the wear facet.

Microleakage Testing (Dye Penetration Method)
Objective: To assess the marginal sealing ability of Sybraloy restorations by measuring the

extent of dye penetration at the tooth-restoration interface.[11][12][21][22][23][24]

Materials and Equipment:

Extracted sound human molars

High-speed dental handpiece and burs

Sybraloy capsules and amalgamator

Dental instruments for restoration placement and carving

Thermocycler

2% methylene blue dye solution

Low-speed diamond saw for sectioning

Stereomicroscope

Procedure:

Tooth Preparation:

1. Prepare standardized Class I or Class V cavities in the extracted molars.

2. Ensure that the cavity margins are in enamel.

Restoration:

1. Place a Sybraloy restoration in the prepared cavity according to standard clinical

techniques.
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2. Carve and burnish the restoration.

Specimen Aging:

1. Store the restored teeth in water at 37°C for 24 hours.

2. Subject the teeth to thermocycling (e.g., 500 cycles between 5°C and 55°C with a 30-

second dwell time) to simulate temperature changes in the oral cavity.[22]

Dye Penetration:

1. Seal the apices of the teeth with sticky wax and coat the entire tooth surface, except for 1

mm around the restoration margins, with two layers of nail varnish.

2. Immerse the teeth in a 2% methylene blue dye solution for 24 hours.[12]

Evaluation:

1. Rinse the teeth thoroughly and section them longitudinally through the center of the

restoration using a low-speed diamond saw.

2. Examine each section under a stereomicroscope at a magnification of 40x.

3. Score the extent of dye penetration along the tooth-restoration interface using a

standardized scoring system (e.g., 0 = no penetration, 1 = penetration up to one-third of

the cavity depth, 2 = penetration up to two-thirds of the cavity depth, 3 = penetration to the

axial wall, 4 = penetration to the pulpal floor).[21]
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Specimen Preparation
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Caption: Workflow for Compressive Strength Testing.
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Preparation

Aging

Dye Penetration

Evaluation

Prepare Cavity in Extracted Tooth

Place Sybraloy Restoration
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Caption: Workflow for Microleakage Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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